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Compound of Interest

Compound Name: Ethyl 4-amino-3-nitrobenzoate

Cat. No.: B1352125

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Ethyl 4-amino-3-nitrobenzoate (CAS No. 76918-64-4). The information is
compiled to ensure safe laboratory practices and emergency preparedness for professionals
working with this compound.

Chemical Identification

Identifier Value

Chemical Name Ethyl 4-amino-3-nitrobenzoate

CAS Number 76918-64-4

Molecular Formula CoH10N204

Synonyms Benzoic acid, 4-amino-3-nitro-, ethyl ester

Hazard Identification and Classification

Ethyl 4-amino-3-nitrobenzoate is considered a hazardous substance. To the best of current
knowledge, the toxicological properties of this compound have not been fully investigated.[1] It
is classified as an irritant and may be harmful if ingested or inhaled.[1] The material is irritating
to mucous membranes and the upper respiratory tract.[1]
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GHS Hazard Statements:

Code Statement

H302 Harmful if swallowed.

H312 Harmful in contact with skin.
H315 Causes skin irritation.

H319 Causes serious eye irritation.
H332 Harmful if inhaled.

H335 May cause respiratory irritation.

Precautionary Statements:

A comprehensive list of precautionary statements for handling Ethyl 4-amino-3-nitrobenzoate
is provided in the table below.

Code Statement

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.[2]
P264 Wash thoroughly after handling.[2]
Do not eat, drink or smoke when using this
P270
product.[2]
pP271 Use only outdoors or in a well-ventilated area.[2]
Wear protective gloves/protective clothing/eye
P280 p g p g/ey

protection/face protection.[2]

Physical and Chemical Properties

Specific quantitative physical and chemical properties for Ethyl 4-amino-3-nitrobenzoate are
not readily available in the consulted safety data sheets.
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Property Value

Melting Point/Range Data not available
Boiling Point/Range Data not available
Flash Point Data not available
Autoignition Temperature Data not available
Solubility Data not available

Toxicological Information

The toxicological properties of Ethyl 4-amino-3-nitrobenzoate have not been fully

investigated.[1] The available information indicates the following potential acute effects:

Exposure Route Effect
Ingestion May be harmful.[1]
) May be harmful and cause irritation to the
Inhalation .
respiratory tract.[1]
Skin Contact Irritant.[1]
Eye Contact Irritant.[1]

Quantitative Toxicity Data:

Test Species Value

LD50 (Oral) Not available Not available
LD50 (Dermal) Not available Not available
LC50 (Inhalation) Not available Not available

Handling and Storage
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Proper handling and storage are crucial to minimize exposure and ensure safety. The following
diagram outlines the recommended workflow for handling Ethyl 4-amino-3-nitrobenzoate.
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Safe Handling Workflow for Ethyl 4-amino-3-nitrobenzoate

Preparation

Review SDS

Y

Don Appropriate PPE

\

Prepare Ventilated Workspace
(Chemical Fume Hood)

Proceed to handling

Handling
Y

Weigh/Measure Chemical

\

Transfer Chemical

A

Perform Reaction/Procedure

Procedure complete

Post-Handling
Y

Decontaminate Glassware/Surfaces

\

Dispose of Waste Properly

Y

Remove and Dispose of/Clean PPE

\

Wash Hands Thoroughly
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Accidental Release Response Workflow

Spill Detected

:

Evacuate Immediate Area

:

Wear Appropriate PPE

:

Contain the Spill

:

Scoop up Solid Material

:

Place in Appropriate Container for Disposal

'

Ventilate Area

'

Wash Spill Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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